Cas no 2034389-95-0 (3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide)

• Product Name: 3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide
• CAS No: 2034389-95-0
• MF: C₁₆H₁₄FN₅O
• MW: 311.313665866852
• CID: 6147903
• PubChem ID: 119105619
• Update Time: 2025-10-30

3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide
• F6561-6668
• 2034389-95-0
• 3-fluoro-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]pyridine-4-carboxamide
• AKOS026704723
• 3-fluoro-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide
• 3-fluoro-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)isonicotinamide

• Inchi： 1S/C16H14FN5O/c1-22-10-12(8-21-22)15-11(3-2-5-19-15)7-20-16(23)13-4-6-18-9-14(13)17/h2-6,8-10H,7H2,1H3,(H,20,23)
• InChI Key： VQZFOSKNRCRNNH-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(NCC1=CC=CN=C1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 311.11823825g/mol
• Monoisotopic Mass: 311.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.7Ų

Additional information on 3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide

Professional Introduction to Compound with CAS No. 2034389-95-0 and Product Name: 3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide

The compound with the CAS number 2034389-95-0 and the product name 3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound consists of multiple functional groups, including a fluoro-substituted pyridine core, which is known for its ability to modulate biological pathways by influencing receptor binding and metabolic stability. The presence of a methyl group attached to a pyrazole ring further enhances its pharmacological profile, making it a versatile candidate for exploring novel therapeutic strategies.

Recent studies have highlighted the importance of fluoro-pyridine derivatives in the development of small-molecule inhibitors targeting various diseases. The fluoro-substituent at the 3-position of the pyridine ring in this compound contributes to its enhanced binding affinity and selectivity, which are critical factors in drug design. This feature has been particularly relevant in the pursuit of more effective treatments for neurological disorders, where precise targeting is essential.

The pyridine moiety in the compound's structure is another key feature that has been extensively studied for its role in modulating enzyme activity and receptor interactions. Specifically, the N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl} substituent introduces a complex interaction site that can be tailored to interact with specific biological targets. This has opened up new avenues for research in areas such as oncology and inflammatory diseases, where such interactions are crucial for therapeutic efficacy.

In the context of modern drug discovery, the synthesis and characterization of this compound have been facilitated by advanced computational methods and synthetic techniques. These approaches have allowed researchers to predict and optimize the pharmacokinetic properties of the molecule, ensuring that it meets stringent criteria for clinical development. The use of high-throughput screening (HTS) technologies has further accelerated the process of identifying potential lead compounds, making this molecule a promising candidate for further investigation.

Current research efforts are focused on understanding the mechanisms by which this compound interacts with biological systems. Preliminary studies suggest that it may exert its effects through multiple pathways, including inhibition of key enzymes involved in disease progression. The pyridine-4-carboxamide moiety, in particular, has been identified as a critical component that influences the compound's biological activity. This has prompted researchers to explore its role in modulating signaling pathways associated with various diseases.

The integration of structural biology and computational modeling has provided valuable insights into the binding dynamics of this compound with its target proteins. These studies have revealed that subtle modifications to the molecular structure can significantly alter its pharmacological properties. This underscores the importance of rational drug design in developing molecules with enhanced therapeutic potential.

As part of ongoing clinical trials, researchers are evaluating the safety and efficacy of derivatives based on this compound's core structure. The results from these trials are expected to provide further evidence supporting its potential as a therapeutic agent. In particular, investigations into its effects on neurological disorders have shown promising results, indicating that it may offer a new treatment option for patients suffering from these conditions.

The development of this compound also reflects broader trends in pharmaceutical innovation, where interdisciplinary approaches are being employed to address complex diseases. By combining expertise from chemistry, biology, and medicine, researchers are able to design molecules that are both effective and well-tolerated by patients. This collaborative approach is essential for advancing drug discovery efforts and bringing new therapies to market.

Looking ahead, future research will likely focus on optimizing the synthetic routes for producing this compound at scale while maintaining high purity standards. Additionally, efforts will be directed toward exploring new applications for derivatives based on its core structure. The versatility of this molecule makes it an attractive platform for developing a range of therapeutic agents tailored to specific medical needs.

In conclusion, the compound with CAS number 2034389-95-0 and product name 3-fluoro-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}pyridine-4-carboxamide represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full potential, this compound is poised to play a crucial role in shaping the future of drug development.